Cas no 90381-43-4 (7-Methoxynaphthalene-2-carbonitrile)

• Product Name: 7-Methoxynaphthalene-2-carbonitrile
• CAS No: 90381-43-4
• MF: C₁₂H₉NO
• MW: 183.205962896347
• MDL: MFCD13659360
• CID: 788868
• PubChem ID: 10954183
• Update Time: 2025-04-23

7-Methoxynaphthalene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarbonitrile, 7-methoxy-
• 7-methoxynaphthalene-2-carbonitrile
• SCHEMBL6100448
• 2-Cyano-7-methoxynaphthalene
• AKOS023798411
• EN300-217236
• 90381-43-4
• JYNOVHIIZNWROY-UHFFFAOYSA-N
• 7-methoxy-2-naphthonitrile
• CS-0160492
• DTXSID20449593
• BS-17929
• MFCD13659360
• 7-Methoxynaphthalene-2-carbonitrile

• MDL： MFCD13659360
• Inchi： 1S/C12H9NO/c1-14-12-5-4-10-3-2-9(8-13)6-11(10)7-12/h2-7H,1H3
• InChI Key： JYNOVHIIZNWROY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=CC(C#N)=CC2=C1

Computed Properties

• Exact Mass: 183.068413911g/mol
• Monoisotopic Mass: 183.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 7-Methoxynaphthalene-2-carbonitrile

Exploring the Properties and Applications of 7-Methoxy-2-Naphthalenecarbonitrile (CAS No. 90381-43-4)

The compound 7-Methoxy-2-Naphthalenecarbonitrile, identified by the CAS registry number CAS No. 90381-43-4, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of naphthalene derivatives, which are known for their aromatic stability and versatile reactivity. The presence of the methoxy group at position 7 and the cyano group at position 2 introduces unique electronic and steric effects, making this compound a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of naphthalene derivatives in the field of materials science, particularly in the development of organic semiconductors. The cyano group in 7-Methoxy-2-Naphthalenecarbonitrile acts as an electron-withdrawing substituent, enhancing the molecule's ability to participate in charge transport processes. This property makes it a promising candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have demonstrated that incorporating this compound into thin-film transistor structures can significantly improve device performance by optimizing carrier mobility.

In addition to its electronic properties, 7-Methoxy-2-Naphthalenecarbonitrile has shown potential in medicinal chemistry. The methoxy group at position 7 contributes to increased solubility and bioavailability, which are critical factors in drug design. Recent investigations have explored its role as a lead compound in the development of anticancer agents. Preclinical studies suggest that this compound exhibits selective cytotoxicity against certain cancer cell lines, potentially due to its ability to modulate key signaling pathways involved in cell proliferation and apoptosis.

The synthesis of CAS No. 90381-43-4 involves a multi-step process that typically begins with the naphthalene skeleton. One common approach is the Friedel-Crafts alkylation or acylation followed by substitution reactions to introduce the methoxy and cyano groups. The precise control of reaction conditions is essential to ensure high yields and purity of the final product. Advanced purification techniques, such as column chromatography and recrystallization, are often employed to isolate the desired compound.

From an environmental perspective, understanding the fate and behavior of 7-Methoxy-2-Naphthalenecarbonitrile in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes slow degradation under aerobic conditions, primarily through oxidative pathways facilitated by microorganisms. However, further research is needed to evaluate its long-term persistence and toxicity to aquatic organisms.

In conclusion, CAS No. 90381-43-4, or 7-Methoxy-2-Naphthalenecarbonitrile, represents a valuable molecule with diverse applications across multiple disciplines. Its unique chemical properties make it an attractive target for ongoing research in materials science, pharmacology, and environmental chemistry. As new insights emerge from cutting-edge studies, this compound is poised to play an increasingly important role in advancing technological and therapeutic innovations.